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Compound of Interest

Compound Name: 3-Ethylpentanenitrile

Cat. No.: B8800664 Get Quote

This guide provides a comprehensive overview of the essential safety protocols and handling

precautions for 3-Ethylpentanenitrile (CAS No. 5631-83-4). Designed for researchers,

scientists, and professionals in drug development, this document synthesizes critical safety

data with field-proven insights to ensure the safe and effective use of this aliphatic nitrile in a

laboratory setting. The core principle of this guide is to build a self-validating system of safety

through a deep understanding of the compound's chemical nature and potential hazards.

Compound Identification and Properties
3-Ethylpentanenitrile is an aliphatic nitrile, a class of organic compounds characterized by a -

C≡N functional group. While specific experimental data for this compound is limited, its

structure allows for the extrapolation of properties and hazards based on well-studied

analogous short-chain aliphatic nitriles.

Table 1: Physicochemical Properties of 3-Ethylpentanenitrile
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Property Value/Information Source

CAS Number 5631-83-4 [1][2][3]

Molecular Formula C₇H₁₃N [4]

Molecular Weight 111.19 g/mol [4]

Synonyms 1-cyano-2-ethylbutane [4]

Appearance

Assumed to be a liquid at room

temperature, based on

analogous compounds.

N/A

Solubility

Expected to have limited

solubility in water and be

soluble in organic solvents.

N/A

Core Hazard Analysis: The Aliphatic Nitrile Toxico-
Mechanistic Profile
The primary toxicological concern with 3-Ethylpentanenitrile, as with other aliphatic nitriles, is

its potential to be metabolized in the body to release cyanide.[5][6] This process is the

foundational causality behind the specific handling precautions detailed in this guide.

2.1. Mechanism of Toxicity

Aliphatic nitriles are readily absorbed through inhalation, ingestion, and skin contact.[5] The

systemic toxicity is primarily mediated by cytochrome P450 enzymes in the liver, which catalyze

the oxidation of the carbon atom alpha to the cyano group.[5][7] This metabolic action forms an

unstable cyanohydrin intermediate, which then decomposes to release hydrogen cyanide

(HCN).[5][7]

Cyanide is a potent cellular asphyxiant that inhibits cytochrome c oxidase, a critical enzyme in

the mitochondrial electron transport chain, thereby disrupting cellular respiration.[5] This

interruption prevents cells from using oxygen, leading to cytotoxic hypoxia, particularly affecting

the central nervous system and cardiovascular system.[5][8]
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PPE Donning Sequence PPE Doffing Sequence (Contaminated)

1. Lab Coat

2. Goggles/Face Shield

3. Gloves
(Pull over cuffs)

1. Gloves
(Peel off without touching exterior)

2. Lab Coat
(Handle by interior)

3. Goggles/Face Shield

4. Wash Hands Thoroughly

Spill Occurs

Is spill minor & 
contained in hood?

Trained personnel with full PPE
clean up using spill kit.

Yes

EVACUATE AREA
ISOLATE (Close Doors)

REPORT to Emergency Response

No

Area Secure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Safe Handling of 3-
Ethylpentanenitrile]. BenchChem, [2026]. [Online PDF]. Available at:
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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